Cas no 2168612-67-5 (2,6,9-trioxa-12-azadispiro3.2.4^{7}.2^{4}tridecane)

• Product Name: 2,6,9-trioxa-12-azadispiro3.2.4^{7}.2^{4}tridecane
• CAS No: 2168612-67-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6415051
• PubChem ID: 165962718
• Update Time: 2025-05-16

2,6,9-trioxa-12-azadispiro3.2.4^{7}.2^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 2,6,9-trioxa-12-azadispiro3.2.4^{7}.2^{4}tridecane
• EN300-1278783
• 2,6,9-trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane
• 2168612-67-5

• Inchi： 1S/C9H15NO3/c1-2-11-7-9(1)10-3-8(6-13-9)4-12-5-8/h10H,1-7H2
• InChI Key： GWXMINORAHUADS-UHFFFAOYSA-N
• SMILES： O1CC2(COC2)CNC21COCC2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 39.7Ų

Additional information on 2,6,9-trioxa-12-azadispiro3.2.4^{7}.2^{4}tridecane

Recent Advances in the Study of 2,6,9-Trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168612-67-5)

The compound 2,6,9-trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168612-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its intricate heterocyclic framework, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

Recent studies have focused on the synthesis and optimization of 2,6,9-trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of its synthesis, reducing byproduct formation and enabling scalable production. This advancement is critical for further pharmacological evaluations, as it ensures a consistent supply of high-quality material for preclinical studies.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits promising interactions with specific protein targets involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the treatment of chronic inflammatory diseases. These findings are supported by in vitro assays showing dose-dependent inhibition of pro-inflammatory mediators.

Further research has explored the pharmacokinetic properties of 2,6,9-trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane, with a focus on its metabolic stability and bioavailability. A 2024 study utilizing advanced LC-MS techniques reported favorable metabolic profiles in rodent models, with minimal hepatic clearance and adequate plasma concentrations achieved following oral administration. These results indicate that the compound may possess suitable drug-like properties for further development, although additional studies are required to assess its long-term safety and efficacy.

The potential therapeutic applications of this compound extend beyond inflammation. Recent computational docking studies have identified interactions with neuronal receptors, hinting at possible neuroprotective effects. Researchers are now investigating its role in mitigating oxidative stress in neurodegenerative models, with early data suggesting a reduction in markers such as reactive oxygen species (ROS) and amyloid-beta aggregation. These findings position the compound as a candidate for further exploration in Alzheimer's disease and related disorders.

In conclusion, 2,6,9-trioxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168612-67-5) represents a versatile scaffold with multifaceted biological activities. Current research underscores its potential as a therapeutic agent in inflammation and neurodegeneration, while advancements in synthetic methodologies pave the way for large-scale production. Future studies should prioritize in vivo validation of its pharmacological effects and detailed mechanistic investigations to fully elucidate its mode of action. The continued exploration of this compound holds promise for the development of novel therapeutics in the chemical biology and pharmaceutical sectors.